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Compound of Interest

Compound Name: N-octadecylsulfamide

Cat. No.: B8460878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for N-
octadecylsulfamide and its closely related analogue, N-Octadecyl-N'-propyl-sulfamide. Due to

the limited availability of public data on N-octadecylsulfamide, this document primarily draws

upon the safety data sheet for N-Octadecyl-N'-propyl-sulfamide (CAS Number: 925891-74-3)

[1]. It is imperative to handle this compound with the care required for all laboratory chemicals,

even in the absence of specific hazard classifications.

Chemical Identification and Properties
While specific quantitative data for N-octadecylsulfamide is not readily available, the following

table summarizes the known information for the related compound, N-Octadecyl-N'-propyl-

sulfamide. Researchers should assume similar properties for N-octadecylsulfamide but must

exercise caution and re-evaluate if their own observations differ.
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Property Data Source

Synonym
N-octadecyl-N'-propyl-

sulfamide
[1]

CAS Number 925891-74-3 [1]

Molecular Formula C21H46N2O2S [2]

Molecular Weight 390.67 g/mol [2]

Physical State Not Determined [1]

Melting Point Not Determined [1]

Boiling Point Not Determined [1]

Density Not Determined [1]

Vapor Pressure Not Applicable [1]

Water Solubility Not Determined [1]

Partition Coefficient (n-

octanol/water)
Not Determined [1]

Hazard Identification and Classification
According to the Safety Data Sheet for N-Octadecyl-N'-propyl-sulfamide, the substance is not

classified as hazardous according to the Globally Harmonized System (GHS)[1].

GHS Label Elements: None[1]

Hazard Pictograms: None[1]

Signal Word: None[1]

Hazard Statements: None[1]

NFPA Ratings (scale 0-4):[1]

Health: 0
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Fire: 0

Reactivity: 0

HMIS-Ratings (scale 0-4):[1]

Health: 0

Fire: 0

Reactivity: 0

Despite the lack of formal classification, it is crucial to follow standard laboratory safety

practices.

Experimental Protocols: Safety and First Aid
The following protocols are based on the available safety data for N-Octadecyl-N'-propyl-

sulfamide[1].

First Aid Measures:

General Information: No special measures are required[1].

After Inhalation: Move the individual to fresh air. Consult a doctor if any complaints arise[1].

After Skin Contact: The product is generally not considered to be a skin irritant. Wash the

affected area with soap and water[1].

After Eye Contact: Rinse the opened eye for several minutes under running water[1].

After Swallowing: If symptoms persist, consult a doctor[1].

Fire-Fighting Measures:

Suitable Extinguishing Media: Use any means suitable for extinguishing surrounding fire.

Specific Hazards: No special measures are required[1].
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Protective Equipment: No special measures are required[1].

Accidental Release Measures:

Personal Precautions: Not required[1].

Environmental Precautions: Do not allow the substance to enter sewers, surface water, or

ground water[1].

Methods for Cleaning Up: Pick up the material mechanically[1].

Handling and Storage
Safe Handling:

No special handling measures are required[1].

It is recommended to follow the usual precautionary measures for handling chemicals[1].

Storage:

Store in accordance with the information listed on the product insert[1].

No special requirements for storerooms or receptacles are specified[1].

Storage in a common storage facility is not restricted[1].

Exposure Controls and Personal Protection
Engineering Controls:

No further data is available beyond standard laboratory ventilation.

Personal Protective Equipment:

Respiratory Protection: Not required[1].

Hand Protection: The glove material must be impermeable and resistant to the product. Due

to a lack of testing, no specific glove material recommendation can be given[1]. The selection
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of suitable gloves should not only depend on the material but also on further quality marks

and will vary from manufacturer to manufacturer[1].

Eye Protection: Safety glasses are recommended.

Skin and Body Protection: A laboratory coat is recommended.

Toxicological and Ecological Information
Toxicological Information:

Acute Toxicity: Based on the available information, the substance is not subject to

classification[1].

Primary Irritant Effect:

Skin: Generally does not irritate the skin[1].

Eyes: No irritating effect is expected.

Sensitization: No sensitizing effects are known.

Carcinogenicity: The substance is not listed by IARC, NTP, or OSHA as a carcinogen[1].

Ecological Information:

Aquatic Toxicity: No further relevant information is available[1].

Persistence and Degradability: No further relevant information is available[1].

Bioaccumulative Potential: No further relevant information is available[1].

Mobility in Soil: No further relevant information is available[1].

General Notes: Water hazard class 1 (Self-assessment): slightly hazardous for water. Do not

allow the undiluted product or large quantities of it to reach ground water, water courses, or

sewage systems[1].
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Visualized Workflows and Relationships
The following diagrams illustrate general laboratory safety workflows and logical relationships

relevant to the handling of chemical compounds like N-octadecylsulfamide.
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Caption: General Laboratory Chemical Handling Workflow.
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Caption: Personal Protective Equipment (PPE) Selection Logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Octadecylsulfamide: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8460878#n-octadecylsulfamide-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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